2-(cyanoacetyl)-N-(2-phenylethyl)hydrazinecarbothioamide

• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol
• IUPAC Name: 1-[(2-cyanoacetyl)amino]-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C12H14N4OS/c13-8-6-11(17)15-16-12(18)14-9-7-10-4-2-1-3-5-10/h1-5H,6-7,9H2,(H,15,17)(H2,14,16,18)
• InChI Key: WXRPDLKPXPUQTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=S)NNC(=O)CC#N

Description

2-(cyanoacetyl)-N-(2-phenylethyl)hydrazinecarbothioamide is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes a cyanoacetyl group, a phenylethyl group, and a hydrazinecarbothioamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(cyanoacetyl)-N-(2-phenylethyl)hydrazinecarbothioamide typically involves the reaction of cyanoacetic acid with N-(2-phenylethyl)hydrazinecarbothioamide under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(cyanoacetyl)-N-(2-phenylethyl)hydrazinecarbothioamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

2-(cyanoacetyl)-N-(2-phenylethyl)hydrazinecarbothioamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(cyanoacetyl)-N-(2-phenylethyl)hydrazinecarbothioamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(cyanoacetyl)-N-(2-phenylethyl)hydrazinecarbothioamide include:

• 2-(2-phenylethyl)chromone derivatives
• Sesquiterpenoids from Aquilaria sinensis
• Other hydrazinecarbothioamide derivatives

Uniqueness

The uniqueness of this compound lies in its specific structure and the presence of the cyanoacetyl group, which imparts distinct chemical and biological properties. This compound’s unique combination of functional groups makes it a valuable tool in various scientific research applications.